Pubchem_71312476

• IUPAC Name: (2Z,5R,8S,11R,15S,18S,19S,22R)-8,15-bis[3-(diaminomethylideneamino)propyl]-2-ethylidene-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-5,19-dimethyl-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptazacyclopentacosane-11,22-dicarboxylic acid
• InChI: InChI=1S/C48H73N13O12/c1-7-31-42(66)55-29(5)41(65)59-34(16-12-22-54-48(51)52)44(68)61-36(46(71)72)25-39(63)57-33(15-11-21-53-47(49)50)43(67)58-32(28(4)40(64)60-35(45(69)70)19-20-38(62)56-31)18-17-26(2)23-27(3)37(73-6)24-30-13-9-8-10-14-30/h7-10,13-14,17-18,23,27-29,32-37H,11-12,15-16,19-22,24-25H2,1-6H3,(H,55,66)(H,56,62)(H,57,63)(H,58,67)(H,59,65)(H,60,64)(H,61,68)(H,69,70)(H,71,72)(H4,49,50,53)(H4,51,52,54)/b18-17+,26-23+,31-7-/t27-,28-,29+,32-,33-,34-,35+,36+,37-/m0/s1
• InChI Key: JIVQGWHGELHXHV-SOCSGCQMSA-N
• Canonical SMILES: CC=C1C(=O)NC(C(=O)NC(C(=O)NC(CC(=O)NC(C(=O)NC(C(C(=O)NC(CCC(=O)N1)C(=O)O)C)C=CC(=CC(C)C(CC2=CC=CC=C2)OC)C)CCCN=C(N)N)C(=O)O)CCCN=C(N)N)C
• Isomeric SMILES: C/C=C\1/C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](CC(=O)N[C@H](C(=O)N[C@H]([C@@H](C(=O)N[C@H](CCC(=O)N1)C(=O)O)C)/C=C/C(=C/[C@H](C)[C@H](CC2=CC=CC=C2)OC)/C)CCCN=C(N)N)C(=O)O)CCCN=C(N)N)C
• Molecular Formula: C48H73N13O12
• Molecular Weight: 1024.2 g/mol
• CAS RN: 202120-08-9

Description

Pubchem_71312476, also known as 4-(2-aminoethyl) benzenesulfonyl fluoride hydrochloride, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

PubChem Overview

PubChem is a public repository that houses information on chemical substances and their biological activities. Launched in 2004 as part of the Molecular Libraries Roadmap Initiatives by the US National Institutes of Health (NIH), PubChem has evolved into a substantial system that serves as a key chemical information resource for the scientific research community. The database is structured into three inter-linked databases: Substance, Compound, and BioAssay. The Substance database encompasses chemical information deposited by individual data contributors, the Compound database stores unique chemical structures extracted from the Substance database, and the BioAssay database contains biological activity data of chemical substances tested in assay experiments (Kim et al., 2015).

PubChem's Role in Drug Discovery

PubChem's extensive database supports various aspects of drug discovery, including lead identification and optimization, compound-target profiling, polypharmacology studies, and elucidation of unknown chemical identities. It serves as a foundational resource for developing secondary databases, informatics tools, and web services, thereby facilitating the exploration of pharmacological mechanisms and the genetic basis of diseases vital for drug innovation and repurposing (Cheng et al., 2014).

Virtual Screening and Cheminformatics

PubChem plays an increasing role in cheminformatics, virtual screening, and toxicity prediction modeling. It offers public datasets that enable scientists to perform research for computer-aided drug design. However, the volume and complexity of PubChem's datasets pose challenges, including bioassay-associated false positives/negatives and highly imbalanced datasets. Novel data-mining cheminformatics tools and virtual screening algorithms are being developed to navigate these challenges, leveraging PubChem's biological screening data for drug design (Xie, 2010).

PubChem Updates and Developments

Over the years, PubChem has undergone significant updates to improve access to chemical data, including the addition of new data content such as spectral information, scientific articles mentioning chemicals, and information for food and agricultural chemicals. New web interfaces and programmatic access interfaces, such as PUG-View, have been released to enhance user experience and data accessibility (Kim et al., 2018).